Cas no 1001390-82-4 ((2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride)

• Product Name: (2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride
• CAS No: 1001390-82-4
• MF: C₉H₁₁ClF₃N
• MW: 225.638551950455
• CID: 1090449
• PubChem ID: 67459883
• Update Time: 2025-05-20

(2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride
• [2-methyl-3-(trifluoromethyl)phenyl]methanamine,hydrochloride
• 1001390-82-4
• {[2-Methyl-3-(trifluoromethyl)phenyl]methyl}amine hydrochloride
• (2-Methyl-3-(trifluoromethyl)phenyl)methanaminehydrochloride
• 1-[2-METHYL-3-(TRIFLUOROMETHYL)PHENYL]METHANAMINE HYDROCHLORIDE
• SCHEMBL2577850
• G62010
• SB79715

• Inchi： 1S/C9H10F3N.ClH/c1-6-7(5-13)3-2-4-8(6)9(10,11)12;/h2-4H,5,13H2,1H3;1H
• InChI Key： WGAWQIZXOQVDIV-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(CN)=C1C)(F)F

Computed Properties

• Exact Mass: 225.053212g/mol
• Monoisotopic Mass: 225.053212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 225.64g/mol
• Topological Polar Surface Area: 26Ų

Additional information on (2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride

Latest Research on (2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride (CAS: 1001390-82-4) in Chemical Biology and Pharmaceutical Applications

The compound (2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride (CAS: 1001390-82-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and methyl substituents on the phenyl ring, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological profiling, and potential as a key intermediate in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride, highlighting its role as a versatile building block in the development of CNS-active compounds. The research demonstrated that the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, making it particularly valuable for designing drugs targeting neurological disorders such as depression and anxiety.

In addition to its synthetic utility, (2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride has been investigated for its direct biological activity. A preclinical study conducted by researchers at the University of California, San Francisco, revealed that this compound exhibits moderate affinity for serotonin receptors (5-HT1A and 5-HT2A), suggesting potential applications in psychopharmacology. The study also noted that the hydrochloride salt form improves the compound's solubility, which is crucial for in vivo studies and formulation development.

Further investigations have explored the compound's potential in oncology. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride showed promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers attributed this activity to the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis.

From a drug development perspective, the stability and scalability of (2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride synthesis have been subjects of recent optimization efforts. A team at MIT developed a novel catalytic process that significantly improves the yield and purity of this compound, addressing previous challenges in large-scale production. This advancement is expected to facilitate further research and potential clinical applications of this molecule and its derivatives.

Looking forward, researchers anticipate that (2-Methyl-3-(trifluoromethyl)phenyl)methanamine hydrochloride will continue to play an important role in medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable scaffold for developing new therapeutic agents across multiple disease areas. Ongoing studies are exploring its potential in inflammation, infectious diseases, and metabolic disorders, with preliminary results expected to be published in the coming year.